Cas no 5618-01-9 (3-Cyclopropylpropan-1-ol)

• Product Name: 3-Cyclopropylpropan-1-ol
• CAS No: 5618-01-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD09758969
• CID: 349560
• PubChem ID: 20426485
• Update Time: 2025-08-05

3-Cyclopropylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylpropan-1-ol
• 2-cyclopropanepropanol
• 3-(cyclopropyl)propan-1-ol
• 3-cyclopropanepropyl alcohol
• 3-cyclopropyl-1-propanol
• 3-cyclopropyl-propan-1-ol
• 3-cyclopropylpropanol
• AK-84528
• ANW-58309
• CTK1F5135
• Cyclopropanepropanol
• SureCN79852
• MFCD09758969
• ISBNDFWSSCIEHO-UHFFFAOYSA-N
• F52480
• SCHEMBL79852
• DTXSID10606916
• 5618-01-9
• EN300-119858
• AKOS005263937
• FT-0759885
• CS-0224534
• DA-34927

• MDL： MFCD09758969
• Inchi： 1S/C6H12O/c7-5-1-2-6-3-4-6/h6-7H,1-5H2
• InChI Key： ISBNDFWSSCIEHO-UHFFFAOYSA-N
• SMILES： OCCCC1CC1

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 1.16890

Additional information on 3-Cyclopropylpropan-1-ol

3-Cyclopropylpropan-1-ol (CAS No. 5618-01-9)

3-Cyclopropylpropan-1-ol, also known as cyclopropylcarbinol, is a versatile organic compound with the CAS registry number 5618-01-9. This compound has garnered significant attention in both academic and industrial circles due to its unique structural properties and diverse applications. Recent advancements in synthetic methodologies and its utilization in various fields have further highlighted its importance in modern chemistry.

The molecular structure of 3-Cyclopropylpropan-1-ol consists of a cyclopropane ring attached to a propane backbone, with a hydroxyl group (-OH) at the terminal position. This configuration imparts the molecule with interesting electronic and steric properties, making it a valuable precursor in organic synthesis. The compound's ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, has been extensively explored in recent studies.

One of the most notable applications of 3-Cyclopropylpropan-1-ol is in the synthesis of bioactive compounds. Researchers have successfully utilized this compound as an intermediate in the development of pharmaceutical agents, particularly in the design of novel antibiotics and anticancer drugs. For instance, recent studies have demonstrated its role in the construction of complex ring systems that mimic natural product frameworks.

In addition to its role in drug discovery, cyclopropylcarbinol has found applications in materials science. Its ability to form stable amorphous solids under certain conditions has led to its exploration as a potential component in advanced polymer systems. This property is particularly advantageous for applications requiring high thermal stability and mechanical strength.

The synthesis of 3-Cyclopropylpropan-1-ol has also been a focal point of recent research efforts. Traditional methods involving Grignard reagents or organometallic catalysts have been optimized to enhance yield and selectivity. Moreover, green chemistry approaches, such as using biocatalysts or solvent-free conditions, have been developed to minimize environmental impact during production.

Safety considerations are paramount when handling cyclopropylcarbinol. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Recent studies have also emphasized the importance of understanding its environmental fate and toxicity profile to ensure sustainable use.

In conclusion, 3-Cyclopropylpropan-1-ol (CAS No. 5618-01-9) stands out as a multifaceted compound with significant potential across various domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, continue to position it as an essential building block in modern chemical research and industry.